Cas no 304875-18-1 (benzyl 6-amino-5-cyano-2-methyl-4-(2-methylphenyl)-4H-pyran-3-carboxylate)

• Product Name: benzyl 6-amino-5-cyano-2-methyl-4-(2-methylphenyl)-4H-pyran-3-carboxylate
• CAS No: 304875-18-1
• Molecular Formula: C₂₂H₂₀N₂O₃
• Molecular Weight: 360.405805587769
• CID: 5792798
• PubChem ID: 2951731

benzyl 6-amino-5-cyano-2-methyl-4-(2-methylphenyl)-4H-pyran-3-carboxylate Properties

Names and Identifiers

• AKOS016348589
• F1524-0319
• benzyl 6-amino-5-cyano-2-methyl-4-(2-methylphenyl)-4H-pyran-3-carboxylate
• AB00674513-01
• STK749162
• SR-01000423389
• AKOS001609068
• benzyl 6-amino-5-cyano-2-methyl-4-(o-tolyl)-4H-pyran-3-carboxylate
• 304875-18-1
• SR-01000423389-1
• Oprea1_386996
• 4H-Pyran-3-carboxylic acid, 6-amino-5-cyano-2-methyl-4-(2-methylphenyl)-, phenylmethyl ester

• InChIKey： CXGXEBSOIYCEHT-UHFFFAOYSA-N
• Inchi： 1S/C22H20N2O3/c1-14-8-6-7-11-17(14)20-18(12-23)21(24)27-15(2)19(20)22(25)26-13-16-9-4-3-5-10-16/h3-11,20H,13,24H2,1-2H3
• SMILES： O1C(=C(C#N)C(C(C(=O)OCC2C=CC=CC=2)=C1C)C1C=CC=CC=1C)N

Computed Properties

• Exact Mass: 360.14739250g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 360.14739250g/mol
• Heavy Atom Count: 27
• Complexity: 679
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Boiling Point: 584.9±50.0 °C(Predicted)
• pka: 2.79±0.70(Predicted)
• Density: 1.25±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls